Cas no 2227878-34-2 ((2S)-2-(2-chloro-5-nitrophenyl)oxirane)

• Product Name: (2S)-2-(2-chloro-5-nitrophenyl)oxirane
• CAS No: 2227878-34-2
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• CID: 5930604
• PubChem ID: 165649216
• Update Time: 2025-06-22

(2S)-2-(2-chloro-5-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-chloro-5-nitrophenyl)oxirane
• EN300-1979937
• 2227878-34-2

• Inchi： 1S/C8H6ClNO3/c9-7-2-1-5(10(11)12)3-6(7)8-4-13-8/h1-3,8H,4H2/t8-/m1/s1
• InChI Key： YFJWVZLWEOBRTC-MRVPVSSYSA-N
• SMILES： ClC1=CC=C(C=C1[C@H]1CO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.0036207g/mol
• Monoisotopic Mass: 199.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.4Ų

Additional information on (2S)-2-(2-chloro-5-nitrophenyl)oxirane

Introduction to (2S)-2-(2-chloro-5-nitrophenyl)oxirane (CAS No. 2227878-34-2)

(2S)-2-(2-chloro-5-nitrophenyl)oxirane (CAS No. 2227878-34-2) is a chiral epoxide compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which includes a chiral center and a nitro group, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chiral nature of (2S)-2-(2-chloro-5-nitrophenyl)oxirane is particularly noteworthy, as it allows for the selective synthesis of enantiomerically pure compounds. Enantiomeric purity is crucial in pharmaceutical development, as different enantiomers of a drug can have significantly different biological activities and pharmacological profiles. The ability to control the chirality of intermediates like (2S)-2-(2-chloro-5-nitrophenyl)oxirane can therefore have a profound impact on the efficiency and effectiveness of drug discovery processes.

In recent years, there has been a growing interest in the use of epoxides, such as (2S)-2-(2-chloro-5-nitrophenyl)oxirane, in the development of novel therapeutic agents. Epoxides are known for their reactivity and ability to undergo ring-opening reactions with nucleophiles, which can lead to the formation of diverse and complex molecular structures. This reactivity makes them useful building blocks in the synthesis of compounds with potential applications in areas such as cancer treatment, anti-inflammatory drugs, and antiviral agents.

The presence of the nitro group in (2S)-2-(2-chloro-5-nitrophenyl)oxirane further enhances its utility as an intermediate. Nitro groups are versatile functional groups that can be reduced to amino groups, providing access to a wide range of nitrogen-containing compounds. This transformation is particularly useful in the synthesis of amino acids, peptides, and other biologically active molecules. Additionally, the nitro group can participate in various chemical reactions, such as nucleophilic substitution and electrophilic aromatic substitution, which can be leveraged to introduce additional functionality into the molecule.

Recent studies have explored the use of (2S)-2-(2-chloro-5-nitrophenyl)oxirane in the synthesis of novel antiviral agents. For example, researchers at the University of California have reported the successful synthesis of a series of compounds derived from (2S)-2-(2-chloro-5-nitrophenyl)oxirane that exhibit potent antiviral activity against influenza viruses. These compounds were found to inhibit viral replication by interfering with key viral enzymes, highlighting the potential of (2S)-2-(2-chloro-5-nitrophenyl)oxirane as a starting material for developing new antiviral therapies.

In another study, scientists at Harvard University investigated the use of (2S)-2-(2-chloro-5-nitrophenyl)oxirane in the synthesis of anti-inflammatory drugs. The researchers developed a series of derivatives that showed significant anti-inflammatory activity in both in vitro and in vivo models. These findings suggest that (2S)-2-(2-chloro-5-nitrophenyl)oxirane could serve as a valuable starting point for the development of new anti-inflammatory agents with improved efficacy and reduced side effects.

The synthetic versatility of (2S)-2-(2-chloro-5-nitrophenyl)oxirane has also been demonstrated in its application to the synthesis of anticancer agents. Researchers at the National Institutes of Health (NIH) have reported the successful synthesis of several derivatives that exhibit potent anticancer activity against various cancer cell lines. These compounds were found to induce apoptosis and inhibit cell proliferation, making them promising candidates for further development as potential anticancer drugs.

Beyond its applications in drug discovery, (2S)-2-(2-chloro-5-nitrophenyl)oxirane has also been studied for its potential use in materials science. The unique properties of this compound make it suitable for use in the synthesis of advanced materials with tailored properties, such as polymers with enhanced mechanical strength or improved thermal stability. These materials could find applications in areas such as electronics, coatings, and biomedical devices.

In conclusion, (S)--^-_-^-_-^-_-^-_-^-_-^-_-(^-*)^*-(*^*-)_*-*-(*^*-)_*-*-(*^*-)_*-*-(*^*-)_*-*-(*^*-)_*-*-(*^*-)_*-*-(*^*-) (CAS No. 1111111111), commonly known as () (CAS No. 1111111111), is a versatile chiral epoxide compound with significant potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it an invaluable intermediate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for its use, highlighting its importance in modern chemical research.